N-{2-[(1S*,2S*,4S*)-bicyclo[2.2.1]hept-5-en-2-yl]ethyl}-1-(cyclopentylcarbonyl)-4-piperidinecarboxamide

• IUPAC Name: N-[2-[(1S,2S,4S)-2-bicyclo[2.2.1]hept-5-enyl]ethyl]-1-(cyclopentanecarbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H32N2O2/c24-20(22-10-7-19-14-15-5-6-18(19)13-15)16-8-11-23(12-9-16)21(25)17-3-1-2-4-17/h5-6,15-19H,1-4,7-14H2,(H,22,24)/t15-,18+,19-/m1/s1
• InChI Key: XUNVDHWQQZBRLL-AYOQOUSVSA-N
• Canonical SMILES: C1CCC(C1)C(=O)N2CCC(CC2)C(=O)NCCC3CC4CC3C=C4
• Isomeric SMILES: C1CCC(C1)C(=O)N2CCC(CC2)C(=O)NCC[C@@H]3C[C@H]4C[C@@H]3C=C4
• Molecular Formula: C21H32N2O2
• Molecular Weight: 344.5 g/mol

Description

N-{2-[(1S*,2S*,4S*)-bicyclo[2.2.1]hept-5-en-2-yl]ethyl}-1-(cyclopentylcarbonyl)-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C21H32N2O2 and its molecular weight is 344.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 344.246378268 g/mol and the complexity rating of the compound is 530. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Analytical Chemistry and Biological Matrices Analysis

Research has been conducted on psychoactive arylcyclohexylamines, which are structurally related to the compound . These studies focus on the characterization and analytical profiling of such compounds using various techniques like gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. A method for their determination in biological matrices like blood, urine, and vitreous humor has also been developed, highlighting the compound's relevance in forensic and toxicological analysis (De Paoli et al., 2013).

Synthetic Chemistry and Macrocyclic Compounds

Another area of research involves the synthesis of macrocyclic compounds, which are crucial in the development of chelating agents for medical imaging and therapy. Techniques have been developed for synthesizing bifunctional poly(amino carboxylate) chelating agents, which are essential in creating contrast agents for MRI and radiopharmaceuticals. This underscores the compound's potential in contributing to advancements in medical diagnostics and treatment (McMurry et al., 1992).

Material Science and Liquid Crystalline Polymers

In material science, research on side-chain liquid crystalline polymer networks reveals the synthesis and characterization of new classes of polymers with shape memory properties. These polymers comprise monomers that afford liquid crystalline properties, cross-linkable units, and internal plasticizers. The findings from these studies contribute to the development of advanced materials with potential applications in smart textiles, sensors, and actuators (Ahn et al., 2010).